Cas no 2138533-70-5 (N-(2-bromoprop-2-en-1-yl)-2-oxo-2-phenylethane-1-sulfonamide)

• Product Name: N-(2-bromoprop-2-en-1-yl)-2-oxo-2-phenylethane-1-sulfonamide
• CAS No: 2138533-70-5
• MF: C₁₁H₁₂BrNO₃S
• MW: 318.186881065369
• CID: 6148101
• PubChem ID: 165493751
• Update Time: 2025-10-30

N-(2-bromoprop-2-en-1-yl)-2-oxo-2-phenylethane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(2-bromoprop-2-en-1-yl)-2-oxo-2-phenylethane-1-sulfonamide
• 2138533-70-5
• EN300-1178766

• Inchi： 1S/C11H12BrNO3S/c1-9(12)7-13-17(15,16)8-11(14)10-5-3-2-4-6-10/h2-6,13H,1,7-8H2
• InChI Key： WIMRXPROOXNBTL-UHFFFAOYSA-N
• SMILES： BrC(=C)CNS(CC(C1C=CC=CC=1)=O)(=O)=O

Computed Properties

• Exact Mass: 316.97213g/mol
• Monoisotopic Mass: 316.97213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 71.6Ų

Additional information on N-(2-bromoprop-2-en-1-yl)-2-oxo-2-phenylethane-1-sulfonamide

Comprehensive Overview of N-(2-bromoprop-2-en-1-yl)-2-oxo-2-phenylethane-1-sulfonamide (CAS No. 2138533-70-5)

N-(2-bromoprop-2-en-1-yl)-2-oxo-2-phenylethane-1-sulfonamide, with the CAS number 2138533-70-5, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This sulfonamide derivative features a unique bromopropenyl moiety and a phenylketone group, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of enzyme inhibitors and targeted therapies.

The compound's structural attributes, such as the sulfonamide backbone and α,β-unsaturated carbonyl system, contribute to its reactivity and functional diversity. These characteristics align with current trends in small-molecule drug design, where modular scaffolds like this are prized for their ability to interact with biological targets. Recent literature highlights its utility in medicinal chemistry optimization, especially in addressing challenges like selectivity and metabolic stability—key concerns in modern therapeutic development.

From a synthetic chemistry perspective, CAS 2138533-70-5 serves as a valuable building block for C-C bond-forming reactions and cross-coupling methodologies. Its allylic bromide functionality enables participation in metal-catalyzed transformations, such as Sonogashira or Heck reactions, which are widely used in constructing complex molecular architectures. This adaptability resonates with the growing demand for high-efficiency synthetic routes in both academia and industry.

In the context of green chemistry, researchers are investigating how derivatives of this compound can be synthesized using catalytic processes to minimize waste—a topic frequently searched in sustainable chemistry forums. The 2-oxo-2-phenylethane segment also offers opportunities for photoactive material development, coinciding with rising interest in organic electronics and light-responsive systems.

Analytical characterization of N-(2-bromoprop-2-en-1-yl)-2-oxo-2-phenylethane-1-sulfonamide typically involves advanced techniques like NMR spectroscopy, HPLC-MS, and X-ray crystallography—methods commonly queried by synthetic chemists troubleshooting purity issues. Its chromatographic behavior and solubility profiles are frequently documented to assist in process optimization, addressing practical questions often raised in laboratory workflow discussions.

The safety profile and handling protocols for this compound follow standard organic laboratory practices, with particular attention to its bromoalkene reactivity. While not classified as hazardous under normal conditions, proper storage conditions (e.g., inert atmosphere, low temperature) are recommended to maintain stability—an aspect emphasized in chemical management guidelines increasingly searched by EHS professionals.

Emerging applications in bioconjugation chemistry have further expanded the relevance of this sulfonamide derivative. Its ability to serve as a linker molecule in proteolysis-targeting chimeras (PROTACs) aligns with cutting-edge drug modality research, a hot topic in biopharmaceutical innovation. This positions CAS 2138533-70-5 as a compound of interest for next-generation therapeutic platforms.

Commercial availability and scalable synthesis routes for this intermediate are frequently discussed in contract manufacturing circles, reflecting industry needs for cost-effective intermediates. Suppliers often highlight its batch-to-batch consistency and regulatory compliance documentation—key purchasing factors indexed in chemical procurement databases.